Cas no 877133-23-8 (1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-)

1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)- structure
877133-23-8 structure
Product Name:1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-
CAS No:877133-23-8
MF:C8H9N5O
MW:191.189960241318
CID:1910137
PubChem ID:58764168
Update Time:2025-04-21

1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-
    • DB-191286
    • 1-Methyl-5-(1-methyl-1h-pyrazol-5-yl)-1h-1,2,4-triazole-3-carboxaldehyde
    • SCHEMBL4475742
    • 877133-23-8
    • 1-Methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,4-triazole-3-carbaldehyde
    • HOAUZWNVFDJLLA-UHFFFAOYSA-N
    • Inchi: 1S/C8H9N5O/c1-12-6(3-4-9-12)8-10-7(5-14)11-13(8)2/h3-5H,1-2H3
    • InChI Key: HOAUZWNVFDJLLA-UHFFFAOYSA-N
    • SMILES: O=CC1=NN(C)C(C2=CC=NN2C)=N1

Computed Properties

  • Exact Mass: 191.08070993Da
  • Monoisotopic Mass: 191.08070993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 65.6Ų
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